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Quantitative Data on Thymoquinone in Nigella sativa

The thymoquinone content in N. sativa is influenced by the extraction method and the plant's geographical

origin.

Table 1: Thymoquinone Concentration by Extraction Method [1]

Extraction Method
Thymoquinone
Concentration

Key Findings

Supercritical Fluid
Extraction (SFE)

6.63 mg/mL Higher yield, greater antioxidant activity (IC50 DPPH:

1.58 mg/mL), and higher total phenolic content
(160.51 mg GAE/100 mL).

Cold Press (CP) 1.56 mg/mL Lower yield and reduced bioactive compound
concentration compared to SFE.

Table 2: Thymoquinone in Volatile Oils by Geographical Origin [2]
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Geographical Origin Thymoquinone in Volatile Oil Other Major Volatile Compounds

Bangladesh 29.77% p-cymene (36.35%), α-thujene (12.40%)

India 10.27% p-cymene (41.80%), α-thujene (13.93%)

Detailed Experimental Protocol for Thymoquinone
Analysis

The following workflow outlines a methodology for the extraction, quantification, and bioactivity

assessment of thymoquinone from N. sativa seeds, based on published research [1].
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Start: N. sativa Seeds

1. Seed Preparation
(Grind to coarse powder)

2. Oil Extraction

Supercritical Fluid Extraction (SFE)
Conditions: 600 bar, 40°C, 1 hr

Cold Press (CP)
Room temperature, mechanical press

3. Extract Filtration
(Filter paper, e.g., Whatman #4)

4. Thymoquinone Quantification

HPLC-DAD Analysis
Column: C18, Mobile Phase:

Water:MeOH:2-Propanol (50:45:5)

5. Bioactivity Assessment

DPPH Assay
(Measure IC50 value)

FRAP Assay
(Measure reducing power)
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End: Data Analysis

Click to download full resolution via product page

Experimental workflow for thymoquinone extraction and analysis.

1. Seed Preparation:

Source authenticated Nigella sativa seeds.

Grind the seeds to a coarse powder using a stainless-steel grinder to increase surface area for
extraction [1].

2. Oil Extraction (Comparative Methods):

Supercritical Fluid Extraction (SFE): Use commercial SFE apparatus. Load crushed seeds into the
extractor. Conduct extractions at 600 bar pressure and 40°C for 1 hour. Use liquid CO₂ at a flow

rate of approximately 150 L/hour [1].
Cold Press (CP): Press the seeds at room temperature (25°C) using a mechanical press. Allow the

resulting oil to separate from fibers overnight, then proceed to filtration [1].

3. Extract Filtration:

Filter the obtained crude oil from both methods using filter paper (e.g., Whatman #4) and a glass

funnel to remove particulate matter [1].

4. Thymoquinone Quantification (HPLC-DAD):

Apparatus: Agilent 1200 HPLC system with a DAD detector [1].
Column: Prevail C18 column (250 x 4.6 mm ID, 5 μm particle size) [1].

Mobile Phase: Water : Methanol : 2-Propanol (50 : 45 : 5 % v/v). Filter through a 0.45 μm membrane
and degas prior to use [1].

Flow Rate: 1.5 mL/min [1].
Detection: 254 nm [1].

Injection Volume: 20 μL [1].
Identification & Quantification: Confirm thymoquinone by comparing its retention time with an

authentic standard (≥99.9% purity). Construct a standard linear calibration curve for quantitative
calculations [1].

5. Bioactivity Assessment (Antioxidant Assays):

DPPH Radical Scavenging Activity:
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Prepare a fresh DPPH solution (2.5 mg in 100 mL methanol).

Mix 0.25 mL of oil with 1.75 mL of DPPH solution.
Incubate in the dark at 25°C for 30 minutes.

Measure absorbance at 515 nm.
Calculate % inhibition and determine the IC50 value (concentration required for 50%

scavenging) [1].
FRAP (Ferric Reducing Antioxidant Power) Assay:

Follow the methodology described by Halboub et al. [1].
Results are expressed in mmol/100 mL [1].

Research Implications and Future Directions

The strong evidence for thymoquinone's bioactivity underscores its potential in drug development. Future

research should focus on:

Source Exploration: Systematically screening related species within the Ranunculaceae family or

other plant families for thymoquinone or analogous bioactive quinones.
Bioavailability Enhancement: Developing advanced delivery systems (e.g., nanoformulations,

encapsulation) to overcome thymoquinone's limitations in water solubility and skin penetration [3]
[4].

Clinical Translation: Moving beyond in silico and in vitro studies to conduct rigorous preclinical and
clinical trials to validate efficacy, determine optimal dosing, and confirm safety profiles [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.nature.com/articles/s41598-025-18200-w
https://www.smolecule.com/products/b545309#natural-sources-of-thymoquinone-beyond-nigella-sativa
https://www.smolecule.com/products/b545309#natural-sources-of-thymoquinone-beyond-nigella-sativa
https://www.smolecule.com/products/b545309#natural-sources-of-thymoquinone-beyond-nigella-sativa
https://www.smolecule.com/products/b545309#natural-sources-of-thymoquinone-beyond-nigella-sativa
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s545309?utm_src=pdf-bulk
https://www.smolecule.com/products/s545309?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

